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Compound of Interest

Compound Name: Dodecanal

Cat. No.: B139956

The safe and compliant disposal of dodecanal is a critical aspect of laboratory safety and
environmental responsibility. Dodecanal, also known as lauraldehyde, must be managed as
hazardous waste to prevent potential harm to human health and the aquatic environment.[1][2]
[3] This guide provides detailed, step-by-step procedures for the proper handling and disposal
of dodecanal, ensuring the safety of laboratory personnel and adherence to regulatory
standards.

Immediate Safety Precautions

Before handling dodecanal, laboratory personnel must be familiar with the following immediate
safety measures. This chemical is known to cause skin and serious eye irritation, may lead to
an allergic skin reaction, and is toxic to aquatic life with long-lasting effects.[1][4]

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Use nitrile or butyl rubber gloves and a lab coat or chemical-resistant apron.

o Respiratory Protection: If working in an area with inadequate ventilation or with the potential
for aerosol generation, use a NIOSH-approved respirator with an organic vapor cartridge.

In Case of Exposure or Spill:
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area immediately with
plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, get
medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek medical attention.

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce
vomiting. Seek immediate medical advice.

o Spill Response: In the event of a spill, ensure adequate ventilation and wear appropriate
PPE. Prevent the spill from entering drains or waterways. Contain and absorb the spill with
an inert material such as sand, earth, or vermiculite. Collect the absorbed material into a
suitable, labeled, and closed container for disposal as hazardous waste.

Quantitative Data for Dodecanal

The following table summarizes key quantitative data for dodecanal, compiled from safety data
sheets.
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Property Value Source(s)
Molecular Formula C12 H24 O
Molecular Weight 184.32 g/mol

Clear / Colorless to pale yellow
Appearance

liquid
Boiling Point 237 -239°C/458.6 - 462.2 °F
Melting Point 12 °C/53.6 °F
Flash Point 101 °C/213.8 °F
Specific Gravity 0.831
Water Solubility Insoluble
Vapor Pressure 0.028 mmHg (at 20°C)

~2.6 mg/l (96 h, Oncorhynchus

Toxicity to Fish (LC50) )
mykiss)

Step-by-Step Disposal Protocol

The disposal of dodecanal must be conducted in strict accordance with all federal, state, and
local regulations. Under no circumstances should this chemical be disposed of down the drain
or in regular trash.

1. Waste ldentification and Segregation:
o Classify all unwanted, expired, or contaminated dodecanal as hazardous waste.

» Do not mix dodecanal waste with other chemical waste streams unless compatibility has
been confirmed. It is incompatible with strong oxidizing agents, strong bases, and strong
reducing agents.

2. Waste Collection and Container Management:
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o Collect waste dodecanal and any contaminated materials (e.g., absorbent pads, gloves,
weighing paper) in a designated, compatible, and leak-proof hazardous waste container.

o Keep the container securely closed when not in use. Leaving a funnel in the container is not
permitted.

o Label the container clearly with the words "Hazardous Waste," the full chemical name
"Dodecanal,” and the approximate concentration or quantity. Do not use abbreviations or
chemical formulas on the primary label.

3. Storage:

» Store the waste container in a designated satellite accumulation area that is near the point of
generation.

e The storage area should be cool, dry, and well-ventilated, away from sources of heat or
ignition and incompatible materials.

4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup.

e Provide the disposal service with an accurate description of the waste. Waste material must
be disposed of at an approved waste disposal plant.

5. Record Keeping:

e Maintain a detailed log of the hazardous waste generated, including the amount, date of
generation, and date of disposal, to ensure regulatory compliance.

Dodecanal Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of dodecanal.
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Figure 1. Dodecanal Disposal Workflow
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Caption: Dodecanal Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b139956?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA15611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbull.com/images/product/MSDS-1758783932.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w261513?userType=undefined
https://www.fishersci.dk/store/msds?partNumber=11447487&countryCode=DK&language=en
https://www.benchchem.com/product/b139956#dodecanal-proper-disposal-procedures
https://www.benchchem.com/product/b139956#dodecanal-proper-disposal-procedures
https://www.benchchem.com/product/b139956#dodecanal-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b139956?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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